2-(4-formyl-1H-1,2,3-triazol-1-yl)acetic acid

• IUPAC Name: 2-(4-formyltriazol-1-yl)acetic acid
• InChI: InChI=1S/C5H5N3O3/c9-3-4-1-8(7-6-4)2-5(10)11/h1,3H,2H2,(H,10,11)
• InChI Key: KSGBEEROVNQAAB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CC(=O)O)C=O
• Molecular Formula: C5H5N3O3
• Molecular Weight: 155.11 g/mol

Description

“2-(4-formyl-1H-1,2,3-triazol-1-yl)acetic acid” is a derivative of 1H-1,2,3-triazol-1-yl acetic acid. The 1,2,3-triazole ring is a structural fragment that makes compounds attractive for screening for biological activity. It is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds, which is important for binding with biological targets.

Synthesis Analysis

A synthetic approach to 1H-1,2,3-triazol-1-yl acetic acid derivatives involves the reaction of azidoacetamides with β-ketoesters and acetylacetone. Based on this strategy, 1,5-disubstituted 1,2,3-triazoles were prepared from available reagents under metal-free conditions.

Molecular Structure Analysis

The molecular structure of “2-(4-formyl-1H-1,2,3-triazol-1-yl)acetic acid” can be analyzed using different spectral techniques. For example, the 1H NMR spectrum can provide information about the hydrogen atoms in the molecule.

Chemical Reactions Analysis

The synthesis of 1H-1,2,3-triazol-1-yl acetic acids often involves 1,3-dipolar cycloaddition reactions of azides to terminal acetylenes. The use of Dimroth cyclocondensation of azidoacetic acid derivatives with dicarbonyl compounds has also been studied for preparing compounds of this type.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(4-formyl-1H-1,2,3-triazol-1-yl)acetic acid” can be determined using various techniques. For example, the melting point can be determined experimentally. The NMR spectrum can provide information about the chemical environment of the hydrogen atoms in the molecule.

Scientific Research Applications

Drug Discovery

1,2,3-Triazoles, the core structure of the compound , have found broad applications in drug discovery. . .

Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

Target of Action

It’s known that the 1,2,3-triazole ring is a structural fragment that can form hydrogen bonds, which is important for binding with biological targets . This compound may have potential interactions with various biological targets due to its structural similarity with other triazole derivatives.

Mode of Action

Triazole derivatives are known to interact with their targets through hydrogen bonding due to the presence of the triazole ring . This interaction can lead to changes in the target’s function, potentially altering cellular processes.

Biochemical Pathways

Triazole derivatives have been reported to exhibit a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The solubility and stability of triazole derivatives can influence their bioavailability .

Result of Action

Triazole derivatives have been reported to exhibit various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Future Directions

The 1,2,3-triazole ring is a promising structural fragment for the development of new drugs. Future research could focus on the synthesis of new derivatives and the exploration of their biological activities.